Cas no 2411181-36-5 (Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate)

• Product Name: Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate
• CAS No: 2411181-36-5
• MF: C₇H₉NaO₃
• MW: 164.134333372116
• CID: 6151049
• PubChem ID: 146097132
• Update Time: 2025-10-29

Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• rac-sodium 2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate
• Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate
• 2411181-36-5
• EN300-7546700
• Z4284179673

• Inchi： 1S/C7H10O3.Na/c8-6-3-1-2-5(6)4-7(9)10;/h1,3,5-6,8H,2,4H2,(H,9,10);/q;+1/p-1/t5-,6-;/m1./s1
• InChI Key： HYDFACUPSOPYFX-KGZKBUQUSA-M
• SMILES： [Na+].O[C@@H]1C=CC[C@@H]1CC(=O)[O-]

Computed Properties

• Exact Mass: 164.04493843g/mol
• Monoisotopic Mass: 164.04493843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Additional information on Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate

Recent Advances in the Study of Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate (CAS: 2411181-36-5)

The compound Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate (CAS: 2411181-36-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopentenyl derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, shedding light on its role in drug development and disease treatment.

One of the key breakthroughs in the synthesis of Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate involves the use of asymmetric catalytic methods to achieve high enantioselectivity. Researchers have reported a novel enzymatic approach that significantly improves the yield and purity of the compound, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a consistent and reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrate its ability to modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These findings suggest its potential utility in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. Moreover, its chiral structure appears to enhance its selectivity and reduce off-target effects, a significant advantage over existing therapeutics.

Another area of interest is the compound's neuroprotective effects. Preliminary studies indicate that Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate may protect neuronal cells from oxidative stress and apoptosis, which are hallmarks of neurodegenerative diseases like Alzheimer's and Parkinson's. Researchers are currently exploring its mechanism of action, with particular focus on its interaction with mitochondrial function and reactive oxygen species (ROS) scavenging pathways. These insights could pave the way for novel neuroprotective therapies.

Despite these promising findings, challenges remain in the clinical translation of Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate. Issues such as bioavailability, pharmacokinetics, and long-term safety profiles need to be thoroughly investigated. Ongoing studies are employing advanced techniques like metabolomics and proteomics to address these gaps, aiming to optimize the compound's therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Sodium;2-[(1R,2S)-2-hydroxycyclopent-3-en-1-yl]acetate (CAS: 2411181-36-5) represents a compelling subject of research with broad implications for drug discovery and development. Its unique structural features, coupled with its diverse pharmacological activities, position it as a valuable candidate for further exploration. Future research should prioritize elucidating its mechanisms of action, optimizing its synthesis, and evaluating its clinical efficacy to fully realize its therapeutic potential.